Cas no 2172440-47-8 (2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2172440-47-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6389776
• PubChem ID: 165812204
• Update Time: 2025-06-12

2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 2172440-47-8
• 2-ethyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• EN300-1490286

• Inchi： 1S/C26H32N2O5/c1-5-25(4,22(29)27-26(6-2,7-3)23(30)31)28-24(32)33-16-21-19-14-10-8-12-17(19)18-13-9-11-15-20(18)21/h8-15,21H,5-7,16H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GECUDDPDHMWJGX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CC)C(NC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Introduction to 2-ethyl-2-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2172440-47-8)

2-ethyl-2-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172440-47-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of an ester group, a fluorenyl moiety, and an amide linkage makes this molecule a candidate for further exploration in drug discovery and material science applications.

The fluorenyl methoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly employed in peptide synthesis as an protecting group for amino functions. However, in this context, the Fmoc moiety is integrated into a larger framework, suggesting potential utility beyond simple peptide protection. The amide bonds within the molecule contribute to its stability and solubility characteristics, which are critical factors when evaluating its suitability for biological assays or industrial processes.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The fluorene scaffold, a well-known aromatic heterocycle, has been extensively studied for its fluorescence properties and its role as a structural component in various bioactive molecules. The incorporation of the fluorene unit into the side chain of this compound not only enhances its structural complexity but also opens up possibilities for interactions with biological targets that are sensitive to aromatic systems.

The ethyl and methyl substituents along the carbon chain provide additional conformational flexibility, which can be exploited to optimize binding affinity and metabolic stability. These structural features are often fine-tuned during the drug development process to achieve desired pharmacokinetic profiles. For instance, the presence of alkyl groups can influence solubility, lipophilicity, and enzyme susceptibility, all of which are critical parameters in determining a compound's efficacy and safety.

In terms of synthetic methodologies, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Fmoc group necessitates anhydrous conditions and careful handling to prevent hydrolysis, while the formation of amide bonds typically involves coupling reagents such as HATU or EDCI. The overall synthetic route would likely involve protection-deprotection strategies to install each functional group in sequence while maintaining regioselectivity.

The biological activity of 2-ethyl-2-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid remains under investigation, but preliminary studies suggest potential roles in modulating enzyme activity or interacting with specific protein targets. The fluorene moiety, in particular, has been shown to exhibit properties such as photostability and fluorescence quenching under certain conditions, making it valuable for probes in biochemical assays. Additionally, the amide functionality could serve as a recognition element for binding to peptidomimetic receptors or enzymes that exhibit similar structural motifs.

From a computational chemistry perspective, molecular modeling studies could provide insights into how this compound might interact with biological targets. Techniques such as molecular dynamics simulations and docking studies can predict binding affinities and identify key interaction points between the molecule and potential receptors. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing researchers to prioritize candidates based on their predicted efficacy before committing resources to experimental validation.

The industrial relevance of this compound extends beyond academic research into applied sciences such as catalysis and polymer chemistry. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. For example, derivatives of this compound could be explored as monomers for polymerization reactions or as ligands for metal catalysts used in cross-coupling reactions.

Future directions in studying CAS No. 2172440-47-8 may include exploring its role in developing novel materials with enhanced optical or electronic properties. The fluorene unit's ability to emit light under excitation makes it attractive for applications in organic electronics, where efficient light-emitting diodes (OLEDs) are highly sought after. Additionally, modifications to the side chains could yield compounds with improved biodegradability or environmental compatibility.

In conclusion,2-ethyl-2-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid represents a promising candidate for further investigation across multiple domains of chemistry and biology. Its complex structure offers numerous opportunities for functionalization and derivatization, while its inherent properties make it suitable for applications ranging from drug discovery to advanced materials science. As research continues to uncover new methodologies and applications for such molecules,CAS No. 2172440-47-8 is poised to play an important role in shaping future advancements.